Cas no 1337662-31-3 (3-amino-3-(furan-2-yl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-amino-3-(furan-2-yl)-2,2-dimethylpropan-1-ol
• CAS No: 1337662-31-3
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD26136272
• CID: 5242238
• Update Time: 2025-06-08

3-amino-3-(furan-2-yl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Furanpropanol, γ-amino-β,β-dimethyl-
• 3-amino-3-(furan-2-yl)-2,2-dimethylpropan-1-ol

• MDL： MFCD26136272
• Inchi： 1S/C9H15NO2/c1-9(2,6-11)8(10)7-4-3-5-12-7/h3-5,8,11H,6,10H2,1-2H3
• InChI Key： UDALTAGYSWRJCW-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(N)C(C)(C)CO

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 267.3±25.0 °C(Predicted)
• pka: 14.89±0.10(Predicted)

Additional information on 3-amino-3-(furan-2-yl)-2,2-dimethylpropan-1-ol

3-Amino-3-(Furan-2-yl)-2,2-dimethylpropan-1-ol (CAS No. 1337662-31-3): An Emerging Compound in Medicinal Chemistry

3-Amino-3-(furan-2-yl)-2,2-dimethylpropan-1-ol (CAS No. 1337662-31-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its amino and furan functional groups, along with its dimethylpropanol backbone, exhibits a range of biological activities that make it a promising candidate for further research and development.

The chemical structure of 3-amino-3-(furan-2-yl)-2,2-dimethylpropan-1-ol is particularly noteworthy. The presence of the furan ring, a five-membered heterocyclic compound with an oxygen atom, imparts significant stability and reactivity to the molecule. The amino group, on the other hand, provides the compound with basic properties and potential for forming hydrogen bonds, which are crucial for interactions with biological targets. The dimethylpropanol backbone adds hydrophobicity and structural rigidity, enhancing the compound's overall pharmacological profile.

Recent studies have explored the biological activities of 3-amino-3-(furan-2-yl)-2,2-dimethylpropan-1-ol. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This suggests that 3-amino-3-(furan-2-yl)-2,2-dimethylpropan-1-ol could be a valuable candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 3-amino-3-(furan-2-yl)-2,2-dimethylpropan-1-ol has also been investigated for its antioxidant activity. Free radicals and oxidative stress are known to contribute to various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage. This makes it a potential therapeutic agent for conditions where oxidative stress plays a significant role.

The pharmacokinetic properties of 3-amino-3-(furan-2-yl)-2,2-dimethylpropan-1-ol have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that the compound has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are essential for ensuring that the drug can be effectively absorbed and distributed in the body, reaching its intended targets.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-amino-3-(furan-2-yl)-2,2-dimethylpropan-1-ol in humans. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, 3-amino-3-(furan-2-y)-l)-2,2-dimethylpropan-l -ol (CAS No. 1337662 - 31 - 3) is an emerging compound with a diverse range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.